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Introduction

Keliximab is a chimeric (Macaca irus/Homo sapiens) monoclonal antibody that specifically
targets the human CD4 antigen.[1] As a key co-receptor in the activation of T helper cells, CD4
plays a critical role in the adaptive immune response. By binding to CD4, keliximab modulates
T-cell activity, making it a subject of investigation for inmunomodulatory therapies.[2][3] These
application notes provide detailed protocols for utilizing keliximab in in vitro cell culture
experiments to assess its effects on T-cell function.

Mechanism of Action

Keliximab exerts its immunomodulatory effects by binding to the CD4 antigen on the surface of
T helper cells. This interaction is believed to interfere with the formation of a stable T-cell
receptor (TCR)-CD4-MHC class Il complex, which is essential for T-cell activation. The binding
of keliximab can lead to the down-modulation of CD4 receptors from the cell surface and a
reduction in T-cell proliferation in response to antigenic stimulation.[3][4] The antibody's
mechanism does not typically lead to significant depletion of CD4+ T-cells but rather to a
functional modulation of their activity.
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The following table summarizes the recommended starting concentrations of keliximab for
various in vitro assays based on published data. It is crucial to perform a dose-response
experiment to determine the optimal concentration for your specific cell type and experimental
conditions.

Recommended
Parameter Assay Type Target Cells
Range

] ) Human Peripheral
) T-Cell Proliferation
Concentration 0.5 - 100 pg/mL Blood Mononuclear

Assa
Y Cells (PBMCs)

T-Cell Proliferation

Incubation Time 48 - 96 hours Human PBMCs
Assay
) Cytokine Release
Concentration 1-50 pg/mL Human PBMCs
Assay
) ] Cytokine Release
Incubation Time 24 - 72 hours Human PBMCs
Assay
) Flow Cytometry (CD4
Concentration 1-25pug/mL ] Human CD4+ T-Cells
Modulation)

] ] Flow Cytometry (CD4
Incubation Time 24 - 48 hours ) Human CD4+ T-Cells
Modulation)

Signaling Pathway

The binding of keliximab to the CD4 co-receptor on a T helper cell disrupts the initial stages of
T-cell activation. This interference primarily affects the signaling cascade initiated by the T-cell
receptor (TCR) engagement with an antigen-presenting cell (APC).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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